Cas no 847242-00-6 (4-chloro-3-(piperidine-1-sulfonyl)-N-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 4-chloro-3-(piperidine-1-sulfonyl)-N-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 847242-00-6
• MF: C₁₇H₁₉ClN₄O₃S₃
• MW: 459.005758523941
• CID: 5446809
• Update Time: 2025-06-08

4-chloro-3-(piperidine-1-sulfonyl)-N-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-piperidin-1-ylsulfonyl-N-(5-prop-2-enylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• 4-chloro-3-(piperidine-1-sulfonyl)-N-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

• Inchi： 1S/C17H19ClN4O3S3/c1-2-10-26-17-21-20-16(27-17)19-15(23)12-6-7-13(18)14(11-12)28(24,25)22-8-4-3-5-9-22/h2,6-7,11H,1,3-5,8-10H2,(H,19,20,23)
• InChI Key： LKAMLPVRMBVFDK-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC=C)S1)(=O)C1=CC=C(Cl)C(S(N2CCCCC2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-chloro-3-(piperidine-1-sulfonyl)-N-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Introduction to 4-chloro-3-(piperidine-1-sulfonyl)-N-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 847242-00-6) in Modern Chemical and Biomedical Research

4-chloro-3-(piperidine-1-sulfonyl)-N-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide, identified by the CAS number 847242-00-6, represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical and biomedical research. This compound belongs to a class of heterocyclic derivatives characterized by its intricate structural framework, which includes a benzamide moiety linked to a thiadiazole ring. The presence of functional groups such as a chloro substituent, a piperidine-1-sulfonyl moiety, and an allylsulfanyl group at the 5-position of the thiadiazole ring contributes to its unique chemical properties and potential biological activities.

The structural composition of 4-chloro-3-(piperidine-1-sulfonyl)-N-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 847242-00-6) makes it a promising candidate for further investigation in various therapeutic applications. The benzamide group is well-known for its role in drug design due to its ability to form hydrogen bonds, which enhances binding affinity to biological targets. Additionally, the thiadiazole ring is a common pharmacophore found in numerous bioactive compounds, exhibiting properties such as antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of the piperidine-1-sulfonyl group introduces additional hydrogen bonding potential and may contribute to the compound's solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-chloro-3-(piperidine-1-sulfonyl)-N-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 847242-00-6) with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in critical metabolic pathways. For instance, the benzamide moiety could potentially bind to proteases or kinases that play a role in cancer progression or inflammatory responses. The allylsulfanyl group at the 5-position of the thiadiazole ring may further modulate these interactions by influencing electronic distributions and steric hindrance.

In the context of drug discovery, the synthesis of 4-chloro-3-(piperidine-1-sulfonyl)-N-5-(prop-2-enylsulfanyl)-1,3,4-thiadiazol 2 -ylbenzamide (CAS No. 847242 00 6) has been optimized using modern synthetic methodologies to enhance yield and purity. Techniques such as multi-step organic synthesis, including nucleophilic substitution reactions and cyclization processes, have been employed to construct the desired heterocyclic framework. The introduction of functional groups like the chloro substituent and piperidine sulfonyl moiety has been carefully controlled to ensure regioselectivity and minimize side reactions.

The potential biological activity of 4-chloro 3 ( piperidine 1 sulfonyl ) N 5 ( prop 2 enyl sulfanyl ) 1 , 3 , 4 thiadiazol 2 ylbenzamide (CAS No. 847242 -00 -6) has been explored through in vitro assays targeting specific disease-related pathways. Preliminary findings indicate that this compound exhibits inhibitory effects on certain enzymes associated with metabolic disorders and neurodegenerative diseases. The piperidine -1 -sulfonyl group appears to be particularly important in modulating these effects by interacting with subsites on the enzyme active site. Further studies are underway to elucidate the precise mechanisms of action and identify potential therapeutic applications.

The role of computational tools in predicting the pharmacokinetic properties of 4-chloro -3 ( piperidine -1 -sulfonyl ) N -5 ( prop -2 enyl sulfanyl ) -1 ,3 ,4 thiadiazol -2 ylbenzamide (CAS No. 847242 -00 -6) cannot be overstated. Molecular dynamics simulations and pharmacokinetic modeling have been utilized to assess factors such as blood-brain barrier penetration, metabolic stability, and excretion pathways. These predictions are crucial for designing clinical trials and optimizing dosing regimens to maximize therapeutic efficacy while minimizing adverse effects.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-chloro -3 ( piperidine -1 -sulfonyl ) N -5 ( prop -2 enyl sulfanyl ) -1 ,3 ,4 thiadiazol -2 ylbenzamide (CAS No. 847242 -00 -6) are expected to play a significant role in next-generation drug development strategies. The integration of structural biology insights with high-throughput screening technologies will further accelerate the discovery process by identifying novel analogs with enhanced potency and selectivity.

The versatility of this compound lies in its ability to be modified at multiple positions while retaining its core pharmacophoric features. Future synthetic efforts may focus on introducing additional functional groups or exploring different substitution patterns on the thiadiazole ring to fine-tune its biological activity. Such modifications could lead to the development of novel therapeutics targeting complex diseases such as cancer or neurodegenerative disorders.

In conclusion,4-chloro 3( piperidine 1 sulfonyl) N 5( prop 2 enyl sulfanyl) 1 ,3 ,4 thiadiazol 22 ylbenzamide (CAS No. 847242 00 6) represents a fascinating molecular entity with significant potential in modern chemical and biomedical research。 Its intricate structure， functional groups， and preliminary biological activities make it a compelling candidate for further investigation。 As our understanding of disease mechanisms evolves， compounds like this will continue to inspire innovative approaches toward therapeutic intervention。